Cas no 207981-50-8 (2,6-difluoromandelic acid)

• Product Name: 2,6-difluoromandelic acid
• CAS No: 207981-50-8
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• MDL: MFCD00061298
• CID: 92394
• PubChem ID: 588607
• Update Time: 2025-10-28

2,6-difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoromandelic acid
• alpha-Hydroxy-2,6-difluorophenylacetic acid
• 2-(2,6-difluorophenyl)-2-hydroxyacetic acid
• (2,6-Difluorophenyl)(hydroxy)acetic acid
• (2,6-DIFLUORO-PHENYL)-HYDROXY-ACETIC ACID
• 2,5-DIFLUORO-NICOTINIC ACID
• DTXSID30343270
• Benzeneacetic acid, 2,6-difluoro-alpha-hydroxy-
• AC-10454
• 2-[2,6-bis(fluoranyl)phenyl]-2-oxidanyl-ethanoic acid
• E84040
• 207981-50-8
• SCHEMBL1669003
• 2-(2, 6-difluorophenyl)-2-hydroxyacetic acid
• FT-0643943
• PS-6599
• SY314683
• BMZWDQNFSCPFCG-UHFFFAOYSA-N
• (2,6-Difluorophenyl)(hydroxy)acetic acid #
• AKOS005265559
• EN300-1838870
• 2-(2,6-difluorophenyl)-2-hydroxyaceticacid
• 2,6-Difluoromandelicacid
• MFCD00061298
• A814919
• DTXCID90294350
• DB-045386

• MDL： MFCD00061298
• Inchi： 1S/C8H6F2O3/c9-4-2-1-3-5(10)6(4)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： BMZWDQNFSCPFCG-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C(=O)O)O)F

Computed Properties

• Exact Mass: 188.02900
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Light brown or cream solid
• Density: 1.522
• Melting Point: 142-145°C
• Boiling Point: 299.3°C at 760 mmHg
• Flash Point: 134.8°C
• Refractive Index: 1.542
• PSA: 57.53000
• LogP: 1.08280
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,6-difluoromandelic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,6-difluoromandelic acid

2,6-Difluoromandelic Acid (CAS No. 207981-50-8): Properties, Applications, and Market Insights

2,6-Difluoromandelic acid (CAS No. 207981-50-8) is a fluorinated derivative of mandelic acid, widely recognized for its unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by the presence of two fluorine atoms at the 2 and 6 positions of the benzene ring, has garnered significant attention in recent years due to its role as a key intermediate in the synthesis of bioactive molecules. The growing demand for fluorinated organic compounds in drug discovery and material science has further elevated the importance of 2,6-difluoromandelic acid in the chemical industry.

The molecular structure of 2,6-difluoromandelic acid (C₈H₆F₂O₃) features a carboxyl group and a hydroxyl group attached to the same carbon atom, making it a chiral molecule. This chirality is particularly valuable in asymmetric synthesis, where enantiomerically pure forms of the compound are often required. Researchers and manufacturers frequently search for high-purity 2,6-difluoromandelic acid suppliers to meet the stringent requirements of pharmaceutical applications. The compound's solubility in polar solvents like water, ethanol, and dimethyl sulfoxide (DMSO) also makes it a preferred choice for various chemical reactions.

One of the most prominent applications of 2,6-difluoromandelic acid is in the pharmaceutical industry, where it serves as a building block for the synthesis of active pharmaceutical ingredients (APIs). Its fluorinated structure enhances the metabolic stability and bioavailability of drug candidates, addressing common challenges in modern drug development. Recent trends in fluorine-containing drug discovery have highlighted the compound's potential in creating next-generation therapeutics for conditions such as inflammation, infectious diseases, and central nervous system disorders. Industry reports indicate a surge in queries related to 2,6-difluoromandelic acid price and bulk availability, reflecting its growing commercial relevance.

In agrochemical research, 2,6-difluoromandelic acid has shown promise as an intermediate for developing novel pesticides and herbicides. The introduction of fluorine atoms into agrochemicals often improves their efficacy and environmental profile, aligning with the global push for sustainable crop protection solutions. This application has become a hot topic among researchers exploring green chemistry approaches in agriculture. Furthermore, the compound's role in synthesizing specialty chemicals for electronic materials and liquid crystals has opened new avenues in material science, particularly in display technologies and organic electronics.

The synthesis of 2,6-difluoromandelic acid typically involves fluorination reactions or asymmetric hydrogenation of corresponding precursors. Manufacturers are increasingly focusing on cost-effective production methods to meet the rising demand while maintaining high purity standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity, with many laboratories seeking 2,6-difluoromandelic acid analytical standards for quality control purposes. The compound's stability under normal storage conditions (room temperature, protected from moisture) makes it relatively easy to handle and transport.

Market analysis reveals that the Asia-Pacific region, particularly China and India, has emerged as a major hub for 2,6-difluoromandelic acid manufacturing, driven by robust pharmaceutical and agrochemical sectors. However, stringent regulatory frameworks in North America and Europe continue to influence global supply chains, with companies prioritizing GMP-compliant production facilities. Recent patents involving derivatives of 2,6-difluoromandelic acid suggest ongoing innovation in this space, with particular interest in its application for targeted drug delivery systems and bioconjugation techniques.

From a research perspective, 2,6-difluoromandelic acid has become a subject of interest in computational chemistry and molecular modeling studies. Scientists are investigating its conformational properties and intermolecular interactions to better understand its reactivity and potential applications. The compound's structure-activity relationships are frequently discussed in academic literature, with many research groups exploring its derivatives for various biological activities. This has led to increased searches for 2,6-difluoromandelic acid research papers and synthetic protocols across scientific databases.

Environmental and safety considerations for 2,6-difluoromandelic acid are generally favorable compared to many other fluorinated compounds. While proper laboratory precautions should always be observed, the compound is not classified as highly hazardous under standard safety protocols. This characteristic, combined with its utility, makes it an attractive option for green chemistry applications and sustainable chemical processes—a key focus area in contemporary chemical research aligned with the United Nations Sustainable Development Goals.

Looking ahead, the future of 2,6-difluoromandelic acid appears promising, with potential expansions into new application areas such as polymer chemistry and nanotechnology. The compound's versatility and the continuous advancement of fluorination technologies position it as a valuable asset in the chemical industry's toolkit. As research into fluorine chemistry progresses and the demand for specialized chemical intermediates grows, 2,6-difluoromandelic acid is likely to maintain its significance in both academic and industrial settings for years to come.